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Compound of Interest

Compound Name: Eed226

Cat. No.: B15603109

Get Quote

The following provides essential safety and logistical information for the proper disposal of

Eed226, a potent and selective EED inhibitor.[1] Adherence to these procedures is critical for

ensuring laboratory safety and compliance with environmental regulations. This guidance is

intended for researchers, scientists, and drug development professionals.

Physicochemical and Hazard Data
A summary of the relevant data for Eed226 is presented below. It is important to note that

hazard classifications may vary between suppliers.[2] Therefore, treating Eed226 as a

hazardous substance is the most prudent approach.
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Property Value Reference

Chemical Name

N-(2-Furanylmethyl)-8-[4-

(methylsulfonyl)phenyl]-1,2,4-

triazolo[4,3-c]pyrimidin-5-

amine

[2]

CAS Number 2083627-02-3 [2]

Molecular Formula C₁₇H₁₅N₅O₃S [3]

Molecular Weight 369.4 g/mol [3]

Appearance Solid [3]

Solubility

Soluble in DMSO (to 100 mM)

and DMF (33 mg/ml).[1][3]

Insoluble in water.[4]

[1][3][4]

Hazard Classification

Acute oral toxicity, Category 4

("Harmful if swallowed")

according to Fisher Scientific.

[2] Not classified as hazardous

by Cayman Chemical.

[2]

Storage Store at -20°C.[1] [1]

Disposal Protocol
This protocol outlines the step-by-step procedure for the safe disposal of Eed226 waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

glasses or goggles, and a lab coat.

Handle Eed226 waste in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or aerosols.

2. Waste Characterization and Segregation:
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All waste contaminated with Eed226, including unused product, empty containers, and

contaminated lab supplies (e.g., pipette tips, gloves, wipes), must be treated as hazardous

chemical waste.

Do not mix Eed226 waste with other waste streams unless specifically permitted by your

institution's Environmental Health and Safety (EHS) department.

3. Disposal of Solid Eed226 Waste:

Unused or Expired Eed226:

Keep the compound in its original, sealed container if possible.

If the original container is compromised, transfer the waste to a new, compatible, and

sealable container.

Contaminated Solids (e.g., absorbent materials, contaminated labware):

Place all contaminated solid waste into a designated, leak-proof hazardous waste

container lined with a clear plastic bag.

Ensure the container is appropriate for solid chemical waste.

4. Disposal of Liquid Eed226 Waste (Solutions):

Eed226 Solutions (e.g., in DMSO):

Collect all liquid waste containing Eed226 in a sealable, chemical-resistant container (e.g.,

a designated waste carboy).

Do not dispose of Eed226 solutions down the drain.[5]

Decontamination of Glassware:

Rinse glassware that has been in contact with Eed226 three times with an appropriate

solvent (e.g., the solvent used to dissolve the compound, or another suitable organic

solvent).
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Collect the solvent rinsate as hazardous liquid waste.

After thorough rinsing, the glassware can typically be washed and reused or disposed of

as non-hazardous waste, in accordance with institutional policies.

5. Labeling and Storage of Waste:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name

"Eed226," and any other required information as per your institution's guidelines.

Store the sealed waste container in a designated satellite accumulation area within your

laboratory until it is collected by EHS personnel.

6. Spill Management:

In the event of a spill, ensure the area is well-ventilated and restrict access.

Wearing appropriate PPE, mechanically collect the spilled solid using absorbent pads or

other inert material. Avoid creating dust.

Place the collected spill cleanup material into a sealed container and label it as hazardous

waste.

Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of Eed226.
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Caption: Disposal workflow for Eed226 waste.
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Disclaimer: The information provided is a guideline for the safe handling and disposal of

Eed226.[2] It is imperative to consult your institution's specific Environmental Health and Safety

(EHS) protocols and adhere to all local, regional, and national regulations concerning

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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